Cas no 2171460-92-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid
• CAS No: 2171460-92-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5602683
• PubChem ID: 165746931
• Update Time: 2025-08-04

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1499733
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylidenebutyl)carbamoyl]butanoic acid
• 2171460-92-5
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid

• Inchi： 1S/C25H28N2O5/c1-3-16(2)14-26-24(30)22(12-13-23(28)29)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,2-3,12-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： NTLBMYYYAVVWGV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(=C)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171460-92-5, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique structural properties and potential for innovative applications. Recent studies have highlighted its role in drug delivery systems and as a precursor in the synthesis of bioactive molecules.

Chemical Structure and Synthesis

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, a methylidenebutyl substituent, and a carboxylic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, offering stability during reaction processes. The methylidenebutyl group introduces additional functional diversity, enhancing the compound's versatility. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, leveraging techniques such as microwave-assisted synthesis and continuous flow chemistry.

Applications in Pharmaceutical Research

Research into 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid has revealed its potential as a building block for developing bioactive compounds. Its ability to serve as a linker or spacer in drug conjugates has been explored in recent studies, particularly in the context of targeted drug delivery systems. Additionally, its role as an intermediate in peptide synthesis has been documented, contributing to the development of novel therapeutic agents.

Environmental and Toxicological Considerations

As with any chemical compound, understanding the environmental impact and toxicological profile of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid is crucial. Recent studies have focused on its biodegradation pathways and potential ecotoxicity. Preliminary findings suggest that under specific conditions, the compound exhibits moderate biodegradability, though further research is required to fully assess its environmental footprint.

Future Directions and Research Opportunities

The future of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid lies in exploring its applications across diverse fields. Ongoing research is investigating its use in advanced materials science, particularly in the development of stimuli-responsive polymers. Additionally, collaborative efforts between academic institutions and industry are expected to unlock new synthetic pathways and enhance its utility in pharmaceutical formulations.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylidenebutyl)carbamoylbutanoic acid stands as a testament to the ongoing innovation in chemical synthesis and application development. Its unique properties and versatile structure position it as a key player in advancing modern science and technology.